An In-Depth Technical Guide to the Chemical Structure of 2-Hydroxy Cerebrosides from Euphorbia platyphyllos
An In-Depth Technical Guide to the Chemical Structure of 2-Hydroxy Cerebrosides from Euphorbia platyphyllos
For Researchers, Scientists, and Drug Development Professionals
Introduction
The term "2-Hydroxyplatyphyllide" does not refer to a single, formally named chemical entity in mainstream chemical databases. Instead, it likely pertains to a class of cerebrosides isolated from the plant Euphorbia platyphyllos. Scientific literature reveals the presence of several related glycosphingolipids in this and other Euphorbia species, which are characterized by a 2-hydroxy fatty acid component. This guide provides a detailed overview of the chemical structure, isolation, and characterization of these complex lipids, based on published research.
Core Chemical Structure
The fundamental structure of the cerebrosides isolated from Euphorbia platyphyllos is that of a glycosphingolipid. This structure consists of three key components:
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A Sphingoid Base: In the compounds identified, this is typically a phytosphingosine, a long-chain amino alcohol with multiple hydroxyl groups.
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A Fatty Acid: A defining feature of these molecules is the presence of a 2-hydroxy fatty acid, which is amide-linked to the amino group of the sphingoid base. The chain length of this fatty acid can vary.
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A Sugar Moiety: A monosaccharide, typically a β-D-glucopyranosyl or β-D-galactopyranosyl unit, is attached via an O-glycosidic bond to the primary hydroxyl group of the sphingoid base.
A representative example of a cerebroside isolated from a related Euphorbia species is 1-O-(β-D-glucopyranosyl)-(2S,3S,4R,8Z)-2N-[(2'R)-2'-hydroxytetracosanoyl]-8(Z)-octadecene-1,3,4-triol .
Quantitative Data Summary
The following table summarizes the key structural features of representative cerebrosides isolated from Euphorbia species, based on spectroscopic data from the literature.
| Component | Feature | Description |
| Sphingoid Base | Core | (2S,3S,4R,8Z)-2-aminooctadec-8-ene-1,3,4-triol |
| Chain Length | C18 | |
| Unsaturation | One double bond at C-8 (Z configuration) | |
| Fatty Acid | Type | 2-Hydroxy fatty acid |
| Stereochemistry | (2'R) configuration | |
| Chain Lengths | C16, C24, C26:1, C28:1 have been reported | |
| Sugar Moiety | Type | β-D-glucopyranose or β-D-galactopyranose |
Experimental Protocols
The isolation and structure elucidation of these cerebrosides involve a multi-step process. The following is a generalized protocol based on methodologies reported in the scientific literature[1].
1. Extraction and Preliminary Fractionation:
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The dried and powdered whole plant material of Euphorbia platyphyllos is subjected to solvent extraction, typically with methanol (B129727) or a chloroform-methanol mixture.
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The resulting crude extract is then partitioned between different solvents (e.g., n-hexane, chloroform, and water) to separate compounds based on polarity.
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The polar fractions, which are likely to contain glycosides, are selected for further purification.
2. Chromatographic Separation:
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The polar extract is subjected to column chromatography on silica (B1680970) gel.
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A gradient elution system is employed, starting with a non-polar solvent (e.g., chloroform) and gradually increasing the polarity by adding methanol.
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Fractions are collected and monitored by thin-layer chromatography (TLC).
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Fractions containing the compounds of interest are pooled and may require further purification using preparative TLC or high-performance liquid chromatography (HPLC), often on a reversed-phase column.
3. Structure Elucidation:
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Mass Spectrometry (MS): Fast Atom Bombardment Mass Spectrometry (FAB-MS) or Electrospray Ionization Mass Spectrometry (ESI-MS) is used to determine the molecular weight and fragmentation pattern of the isolated compounds. This provides initial information on the size of the sphingoid base, fatty acid, and sugar moiety.
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Infrared (IR) Spectroscopy: FT-IR spectroscopy is used to identify key functional groups, such as hydroxyl (-OH), amide (-NH-C=O), and glycosidic linkages (C-O).
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Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of 1D and 2D NMR experiments are crucial for the complete structure determination:
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¹H NMR: Provides information on the chemical environment of protons, including those on the sugar ring, the long aliphatic chains, and at stereogenic centers.
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¹³C NMR: Identifies the number and type of carbon atoms.
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COSY (Correlation Spectroscopy): Establishes proton-proton couplings within the same spin system, helping to trace the connectivity of the sphingoid base and fatty acid chains.
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HMQC (Heteronuclear Multiple Quantum Coherence) or HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbon atoms.
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HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is critical for connecting the different structural components (e.g., linking the fatty acid to the sphingoid base and the sugar to the sphingoid base).
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Chemical Degradation: Acid hydrolysis can be performed to cleave the glycosidic and amide bonds, allowing for the individual components (sugar, fatty acid, sphingoid base) to be isolated and identified separately, for example, by gas chromatography (GC) after derivatization.
Visualization of Experimental Workflow
The logical flow of isolating and identifying these cerebrosides can be represented as follows:
